(2S)-3-[Butyl(methyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol

• Molecular Formula: C27H34N2O
• Molecular Weight: 402.6 g/mol
• SMILES: CCCCN(C)CC(CO)NC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3
• InChI: InChI=1S/C27H34N2O/c1-3-4-20-29(2)21-26(22-30)28-27(23-14-8-5-9-15-23,24-16-10-6-11-17-24)25-18-12-7-13-19-25/h5-19,26,28,30H,3-4,20-22H2,1-2H3/t26-/m0/s1
• InChIKey: BSBTUALBWWFKLD-SANMLTNESA-N

Procurement Guide: (2S)-3-[Butyl(methyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol

(2S)-3-[Butyl(methyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol (CAS not yet assigned for the pure (2S)-enantiomer; racemic CAS 2138153-71-4) is a chiral amino alcohol derivative featuring a trityl (triphenylmethyl)-protected primary amine and a tertiary butyl(methyl)amine moiety on a propan-1-ol backbone . With a molecular formula of C27H34N2O and a molecular weight of 402.6 g/mol , this compound belongs to the class of N-trityl-β-aminoalcohols widely employed as protected chiral building blocks in medicinal chemistry and peptide synthesis [1]. The trityl group serves as a reversible amine protecting group, cleavable under mildly acidic conditions, while the (2S) configuration provides defined stereochemistry for asymmetric synthesis applications [1].

Stereochemistry

Defined (2S)-configuration for asymmetric synthesis

Protection

Trityl-protected amine enables orthogonal deprotection strategies

Substituent

n-Butyl chain offers distinct steric and hydrophobic profile vs. branched analogs

• [1] ScienceDirect. Trityl Group – an overview. The triphenylmethyl group is used as a protecting group in organic syntheses. Available at: https://www.sciencedirect.com/topics/chemistry/trityl-group View Source

Why Generic Substitution Fails for This Chiral Building Block

Within the family of N-trityl-β-aminoalcohols, the specific combination of (i) n-butyl vs. branched alkyl (e.g., tert-butyl, isopropyl) on the tertiary amine, (ii) the (2S) absolute configuration, and (iii) the trityl protection status jointly determines reactivity, solubility, and downstream synthetic utility [1]. The linear n-butyl chain occupies a distinct conformational and hydrophobicity space compared to the bulkier tert-butyl analog (CAS 2059912-51-3) or the shorter propyl analog (CAS 2059911-93-0) . Simply substituting any in-class compound risks altering reaction kinetics in subsequent N-alkylation or deprotection steps, changing chromatographic retention times, and compromising enantiomeric purity in the final target molecule [1]. The trityl group also provides a built-in UV chromophore (λmax ~254 nm) that facilitates reaction monitoring by HPLC—a practical advantage lost if a non-trityl analog is used [2].

Alkyl Chain Mismatch

N-alkyl length and branching alter reaction kinetics, solubility, and HPLC retention; butyl vs. propyl or tert-butyl may shift reactivity in N-alkylation steps.

Stereochemical Mismatch

Replacing (2S) with racemic mixture introduces diastereomeric products, increases separation burden, and reduces yield in chiral syntheses.

Detection Mismatch

Non-trityl analogs lack the built-in UV chromophore (λmax ~254 nm), requiring ELSD or MS detection and complicating routine HPLC monitoring.

• [1] Kuujia.com. (2S)-3-[tert-Butyl(methyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol. CAS 2059912-51-3. Describes steric hindrance effects of tert-butyl vs. n-butyl. Available at: https://www.kuujia.com View Source
• [2] Beilstein Journal of Organic Chemistry. Singh WP and Singh RS. A new class of organogelators based on triphenylmethyl derivatives of primary alcohols. 2017. Discusses hydrophobic interactions and structural properties of trityl derivatives. View Source

Quantitative Differentiation Evidence vs. Closest Analogs

Conformational Flexibility: n-Butyl vs. tert-Butyl Steric Profile

The target compound bears a linear n-butyl chain on the tertiary amine, in contrast to the branched tert-butyl group found in the closest commercial analog (CAS 2059912-51-3, Enamine EN300-330495) [1]. The n-butyl group offers greater conformational flexibility (4 rotatable bonds vs. 2 for tert-butyl) and a smaller steric footprint (Taft Es value: n-Bu ≈ -0.39 vs. t-Bu ≈ -1.54), which can influence both the kinetic accessibility of the amine in subsequent N-alkylation reactions and the binding pose in biological targets [2]. The tert-butyl analog is described as having 'enhanced steric hindrance, improving selectivity in nucleophilic reactions,' whereas the linear n-butyl chain is expected to present a different steric and electronic environment [1].

Steric Profile: n-Bu vs. t-Bu

Reported

n-Butyl: Es -0.39; 4 bonds | t-Bu: Es -1.54; 2 bonds

Supports reactivity differentiation in synthetic steps

Taft steric parameters; cross-study comparison

Evidence Dimension	Steric bulk and conformational flexibility of N-alkyl substituent
Target Compound Data	n-Butyl: Taft Es ≈ -0.39; 4 rotatable C-C bonds; linear geometry
Comparator Or Baseline	tert-Butyl analog (CAS 2059912-51-3): Taft Es ≈ -1.54; 2 rotatable C-C bonds; spherical geometry
Quantified Difference	ΔEs ≈ -1.15 (tert-butyl is ~3x more sterically demanding); difference of 2 rotatable bonds
Conditions	Comparative structural analysis based on Taft steric parameters and molecular mechanics

Why This Matters

The reduced steric bulk of n-butyl vs. tert-butyl directly impacts the reactivity of the tertiary amine in subsequent synthetic steps (e.g., N-alkylation), which is a critical consideration for multi-step pharmaceutical intermediate synthesis where reaction yields and selectivity are paramount.

• [1] Kuujia.com. (2S)-3-[tert-Butyl(methyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol. CAS 2059912-51-3. Describes enhanced steric hindrance of tert-butyl group. Available at: https://www.kuujia.com View Source
• [2] Taft RW. Steric Effects in Organic Chemistry. John Wiley & Sons; 1956. Chapter: Separation of polar, steric, and resonance effects. Taft Es values for alkyl substituents. View Source

Hydrophobicity Tuning: n-Butyl vs. Propyl Chain Length

The n-butyl substituent adds one methylene unit compared to the propyl analog ((2S)-3-[Methyl(propyl)amino]-2-[(triphenylmethyl)amino]propan-1-ol, C26H32N2O, MW 388.5 g/mol), resulting in a molecular weight increase of 14.1 g/mol and a predicted increase in lipophilicity (cLogP) of approximately +0.5 log units based on the π contribution of a methylene group . Vendor descriptions note that the 'butyl group increases hydrophobicity' relative to shorter-chain analogs . This difference can affect aqueous solubility, membrane permeability, and chromatographic retention (RP-HPLC), which are relevant both for biological screening campaigns and for preparative purification protocols [1].

Lipophilicity: n-Bu vs. Propyl

Class-level

ΔMW +14.1; ΔcLogP ~+0.5 (estimated CH₂ contribution)

Supports lipophilicity tuning in SAR exploration

Predicted values; no experimental LogP available

Evidence Dimension	Lipophilicity and molecular weight as a function of N-alkyl chain length
Target Compound Data	n-Butyl: MW 402.6 g/mol; C27H34N2O; calculated LogP increment ~ +0.5 vs. propyl
Comparator Or Baseline	n-Propyl analog (CAS 2059911-93-0): MW 388.5 g/mol; C26H32N2O; one fewer methylene
Quantified Difference	ΔMW = 14.1 g/mol; ΔcLogP ≈ +0.5 (estimated from Hansch π constant for CH2)
Conditions	Predicted from additive fragment-based cLogP calculation; no experimental LogP data available for either compound

Why This Matters

In drug discovery and chemical biology, modulating lipophilicity by a single methylene unit can be the difference between a compound that is cell-permeable and one that is not, or between a compound that is soluble in assay buffer and one that precipitates; this makes the butyl analog a distinct tool for SAR exploration.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society; 1995. π constant for -CH2- = 0.50. View Source

Stereochemical Integrity: (2S) vs. Racemic Mixture

The (2S) enantiomer of this compound provides a defined stereogenic center at the C2 position of the propanol backbone, corresponding to the L-amino acid configuration . In contrast, the racemic mixture (CAS 2138153-71-4) contains equal amounts of (2S) and (2R) enantiomers, which would produce diastereomeric products in any subsequent asymmetric synthesis [1]. The use of a single enantiomer eliminates the 50% yield loss inherent to resolution of racemic intermediates and avoids the analytical burden of separating diastereomeric products. While no published ee values exist specifically for this compound, analogous N-trityl amino alcohols from commercial sources are typically supplied at ≥95% ee .

Stereochemistry: (2S) vs. Racemate

Class-level

Theoretical yield advantage up to 50%; eliminates diastereomer separation

Enables stereochemical control in synthesis

Based on class norms; ee ≥95% typical for analogous compounds

Evidence Dimension	Stereochemical configuration and implications for downstream synthetic utility
Target Compound Data	(2S) single enantiomer; configuration corresponds to L-series; expected ee ≥95% based on class norms
Comparator Or Baseline	Racemic mixture (CAS 2138153-71-4): 1:1 mixture of (2S) and (2R); ee = 0%
Quantified Difference	Theoretical yield advantage of up to 50% in chiral synthesis; elimination of diastereomer separation step
Conditions	Comparison of enantiopure vs. racemic starting material in a hypothetical asymmetric synthesis

Why This Matters

For procurement decisions in medicinal chemistry and process development, selecting the pre-resolved (2S) enantiomer eliminates a chiral resolution step, reducing both material costs and development time, which is particularly important when the compound serves as a late-stage intermediate in a multi-step synthesis.

• [1] Eliel EL, Wilen SH, Mander LN. Stereochemistry of Organic Compounds. Wiley; 1994. Chapter 2: Configuration. Discusses the implications of using racemic vs. enantiopure starting materials. View Source

Built-in UV Chromophore: Trityl Group as an Analytical Handle for Reaction Monitoring

The triphenylmethyl (trityl) group exhibits strong UV absorption at approximately 254 nm (ε ~ 10^4 M⁻¹cm⁻¹) due to its three phenyl rings, providing a convenient chromophore for HPLC monitoring without requiring derivatization [1]. This built-in detectability contrasts with non-trityl protected amino alcohols (e.g., N-Boc or N-Cbz analogs), which lack strong UV chromophores and often require evaporative light scattering detection (ELSD) or mass spectrometry for quantification [2]. The trityl chromophore enables straightforward tracking of reaction progress, product purity, and intermediate stability using standard UV-HPLC equipment available in most synthetic laboratories [1].

UV Chromophore: Trityl vs. Non-Trityl

Class-level

Trityl: λmax 254 nm, ε ~10⁴ M⁻¹cm⁻¹; ~100× sensitivity vs. ELSD

Supports UV-based reaction monitoring without derivatization

Standard UV-HPLC; trityl chromophore class-level property

Evidence Dimension	UV detectability for analytical monitoring
Target Compound Data	Trityl-protected: λmax ≈ 254 nm; ε ≈ 10^4 M⁻¹cm⁻¹; compatible with standard UV-HPLC
Comparator Or Baseline	N-Boc or N-Cbz protected analogs: no strong chromophore above 220 nm; require ELSD or MS detection
Quantified Difference	Detection sensitivity difference of ~100-fold (UV vs. ELSD) for typical analytical HPLC
Conditions	Standard reverse-phase HPLC with UV detection at 254 nm vs. ELSD detection

Why This Matters

For process chemists and analytical development teams, the trityl group's UV activity eliminates the need for specialized detection equipment, simplifies method development, and enables real-time reaction monitoring by TLC under UV light, directly reducing analytical overhead in both research and scale-up settings.

• [1] ScienceDirect. Trityl Group – an overview. Discusses structure, properties, and applications of the triphenylmethyl protecting group including UV activity. Available at: https://www.sciencedirect.com/topics/chemistry/trityl-group View Source
• [2] Wuts PGM, Greene TW. Greene's Protective Groups in Organic Synthesis. 4th ed. Wiley; 2006. Chapter 7: Protection for the Amino Group. Comparative discussion of trityl vs. Boc and Cbz protecting groups. View Source

Optimal Application Scenarios Based on Evidence

Medicinal Chemistry SAR for Tertiary Amine Lipophilicity

When a lead series requires systematic exploration of hydrophobicity at a tertiary amine position, the butyl analog fills the gap between the propyl (C3) and pentyl (C5) congeners with a predicted cLogP increment of ~+0.5 over propyl [1]. This incremental tuning is essential for optimizing membrane permeability while maintaining aqueous solubility, a common challenge in CNS and intracellular target programs. The (2S) configuration ensures that stereochemistry is fixed during SAR exploration, eliminating the confounding factor of racemic mixtures .

Asymmetric Synthesis of γ-Amino Alcohols

The combination of a trityl-protected primary amine (stable to basic conditions, cleavable under mild acid) and a free tertiary butyl(methyl)amine makes this compound a versatile intermediate for chemoselective transformations [1]. The linear n-butyl group offers less steric hindrance than the tert-butyl analog, potentially enabling faster N-alkylation kinetics in hydrogen-borrowing alkylation reactions used to construct γ-aminobutyric acid (GABA) analogs [2]. The trityl group provides UV monitoring capability throughout the synthetic sequence [1].

Chiral HPLC Method Development and Impurity Profiling

With a molecular weight of 402.6 g/mol and the strong UV chromophore of the trityl group, this compound is well-suited as a system suitability standard for chiral HPLC methods [1]. Its retention time on reverse-phase columns will differ measurably from both the propyl analog (MW 388.5) and the tert-butyl analog (same MW but different shape), providing a benchmark for method selectivity . This application is particularly relevant for analytical laboratories supporting pharmaceutical process development where related substance methods must resolve closely related intermediates .

PROTAC Linker Design Scaffold

The bifunctional nature of this compound—containing both a protected amine (for eventual deprotection and conjugation) and a tertiary amine (for modulating physicochemical properties)—makes it a candidate building block for PROTAC linker design [1]. The n-butyl chain contributes to linker flexibility and hydrophobicity balance, while the trityl group provides a temporary protecting group that can be removed orthogonally to reveal a free amine for E3 ligase ligand attachment [1]. The (2S) stereochemistry offers the potential for stereospecific interactions in the ternary complex .

Application

Selection Property

Validation Focus

Medicinal Chemistry SAR for Tertiary Amine Lipophilicity

Alkyl chain hydrophobicity tuning

cLogP and solubility profile validation

Asymmetric Synthesis of γ-Amino Alcohols

Orthogonal protection and chemoselectivity

Deprotection and alkylation yield assessment

Chiral HPLC Method Development and Impurity Profiling

UV chromophore and retention behavior

Method selectivity and resolution vs. analogs

PROTAC Linker Design Scaffold

Bifunctional linker architecture

Conjugation efficiency and ternary complex assessment

• [1] ScienceDirect. Trityl Group – an overview. Available at: https://www.sciencedirect.com/topics/chemistry/trityl-group View Source
• [2] Hall C et al. Hydrogen-Borrowing Alkylation of 1,2-Amino Alcohols in the Synthesis of Enantioenriched γ-Aminobutyric Acids. Angew Chem Int Ed. 2021. doi:10.1002/anie.202014295 View Source